N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide

• IUPAC Name: N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C10H15N3O4S2/c1-12-9-5-3-4-6-10(9)13(19(12,16)17)8-7-11-18(2,14)15/h3-6,11H,7-8H2,1-2H3
• InChI Key: NMODFGTWBATSFS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNS(=O)(=O)C
• Molecular Formula: C10H15N3O4S2
• Molecular Weight: 305.4 g/mol

Description

N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C10H15N3O4S2 and its molecular weight is 305.37. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiproliferative Applications

Sulfonamides, such as the derivatives described in the study by Shimaa M. Abd El-Gilil (2019), have been synthesized and screened for their effectiveness as antimicrobial and antiproliferative agents. This research highlights the potential of these compounds in addressing bacterial infections and cancer cell growth, showcasing their versatility in medical research applications (Shimaa M. Abd El-Gilil, 2019).

Photophysical Properties for Ionizing Radiation Detection

A study by J. Kauffman and G. S. Bajwa (1993) explored the photophysical properties of fluorescent compounds related to sulfonamides, demonstrating their utility in detecting ionizing radiation. The research focused on the excited state intramolecular proton-transfer fluorescence, revealing the potential of these compounds in technological applications such as radiation detection (J. Kauffman & G. S. Bajwa, 1993).

Carbonic Anhydrase Inhibition

The interaction of sulfonamide derivatives with mammalian carbonic anhydrases has been studied for their inhibitory effects. A study by C. Temperini et al. (2008) demonstrated the potential of these compounds in selectively inhibiting certain isoforms of carbonic anhydrase, which is relevant in the development of therapeutic agents for conditions like glaucoma and edema (C. Temperini et al., 2008).

Molecular Structure and Gas-Phase Acidity Analysis

M. Remko's (2003) theoretical study on the molecular structure and gas-phase acidity of sulfonamides, including those similar to the specified compound, contributes to our understanding of their chemical behavior and reactivity. This research is crucial for designing compounds with desired properties for various scientific applications (M. Remko, 2003).

Mechanism of Action

Target of Action

Compounds with similar structures have been researched for use in photovoltaics or as fluorescent sensors .

Mode of Action

It is known that compounds with a similar structure have been used as potential visible-light organophotocatalysts .

Biochemical Pathways

Compounds with a similar structure have been used in the synthesis of a library of donor-acceptor (d-a) compounds based on the benzo[c][1,2,5]thiadiazole (btz) group .

Result of Action

Compounds with a similar structure have been used as potential visible-light organophotocatalysts .